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Compound of Interest

Compound Name: Diheptyl succinate

Cat. No.: B101398

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The demand for "natural” and sustainable ingredients in personal care and
pharmaceutical formulations has led to a search for effective alternatives to silicones. Diheptyl
succinate is a lightweight, non-greasy emollient derived from renewable sources like castor oil
and succinic acid.[1][2][3] It is biodegradable and serves as an excellent replacement for
silicones, offering a similar sensory profile without the associated environmental concerns.[1][4]
This document provides detailed protocols for formulating and characterizing stable, silicone-
free oil-in-water (O/W) emulsions using diheptyl succinate, often in combination with capryloyl
glycerin/sebacic acid copolymer for enhanced texture and feel.[4][5]

Materials and Equipment

A successful emulsion requires careful selection of ingredients and proper equipment.

1.1 lllustrative Ingredients:
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Trade Name . Concentration
Phase INCI Name Function
(Example) (% wiw)
Diheptyl .
] Primary
Succinate (and) )
_ LexFeel® Emollient
Oil Phase Capryloyl N 3.0-10.0
_ _ N5/N100 (Silicone
Glycerin/Sebacic )
_ Alternative)
Acid Copolymer
Cetearyl Olivate ]
) ) Primary O/W
(and) Sorbitan Olivem® 1000 C 3.0-50
) Emulsifier
Olivate
Co-emulsifier,
Cetearyl Alcohol ] 1.0-3.0
Thickener
Tocopherol Vitamin E Antioxidant 0.1-05
Water Phase Deionized Water  Solvent Q.S.to 100
Glycerin Humectant 2.0-5.0
Thickener,
Xanthan Gum N 0.2-0.5
Stabilizer
Phenoxyethanol
(and) .
Cooldown Phase ~ Euxyl® PE 9010 Preservative 05-1.0
Ethylhexylglyceri
n
Citric Acid /
Sodium pH Adjuster As needed
Hydroxide

1.2 Equipment:

» Two temperature-controlled water baths or heating mantles

e Overhead propeller mixer and a high-shear homogenizer (e.g., rotor-stator type)[6]

e Primary and secondary beakers
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e pH meter

e Microscope with imaging capabilities

e Viscometer or rheometer

o Particle size analyzer

e Lab centrifuge

o Temperature-controlled ovens and freezer for stability testing

Emulsion Preparation Protocol
This protocol outlines the procedure for creating a stable O/W emulsion. The key to a stable
emulsion is controlling temperature and applying appropriate shear.[7]

2.1 Phase Preparation:

o Water Phase: In the primary beaker, combine deionized water and glycerin. Begin propeller
mixing and slowly sprinkle in xanthan gum to create a vortex, avoiding clumping. Heat to 70-
75°C.[7]

e Oil Phase: In a separate beaker, combine Diheptyl Succinate (and) Capryloyl
Glycerin/Sebacic Acid Copolymer, Cetearyl Olivate (and) Sorbitan Olivate, Cetearyl Alcohol,
and Tocopherol. Heat to 70-75°C while mixing gently until all components are melted and
uniform.[7][8]

2.2 Emulsification:

e Once both phases have reached 70-75°C and are homogeneous, slowly add the Oil Phase
to the Water Phase while increasing the propeller mixing speed.

 After the addition is complete, switch to a high-shear homogenizer and mix for 3-5 minutes to
reduce the droplet size and form a uniform emulsion.[8] Avoid introducing excessive air.[7]

2.3 Cooling and Final Additions:
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to a target range of 5.0-6.0.

25°C).

1. Prepare Water Phase
(Water, Glycerin, Xanthan Gum)

Begin cooling the emulsion while maintaining gentle propeller mixing.
When the temperature is below 40°C, add the preservative system.

Check the pH of the emulsion and adjust if necessary using citric acid or sodium hydroxide

Continue mixing until the emulsion is smooth and has reached room temperature (approx.

2. Prepare Oil Phase
(Diheptyl Succinate, Emulsifiers, etc.)

3. Heat Both Phases
(70-75°C)

4. Combine Phases
(Add Oil to Water)

5. Homogenize
(High Shear Mixing, 3-5 min)

6. Cool Down
(Gentle Mixing, <40°C)

7. Add Preservative & Adjust pH

8. Final Product
(Silicone-Free Emulsion)

Click to download full resolution via product page

Figure 1: General workflow for preparing an O/W silicone-free emulsion.

Emulsion Characterization Protocols
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Thorough characterization is essential to ensure the emulsion meets stability, performance, and
aesthetic requirements.[9]

3.1 Physicochemical Analysis:
o Appearance: Visually inspect the emulsion for color, homogeneity, and texture.
e pH Measurement: Calibrate a pH meter and measure the pH of the emulsion at 25°C.

 Viscosity: Use a viscometer (e.g., Brookfield) or rheometer to measure the viscosity (in cP or
Pa-s) at a controlled temperature (25°C). Note the spindle and speed used.

3.2 Microscopic and Droplet Size Analysis:

o Optical Microscopy: Place a small sample of the emulsion on a slide and cover with a
coverslip. Observe under a microscope (e.g., at 400x magnification) to assess droplet
uniformity and check for signs of coalescence.[9][10]

o Droplet Size Distribution: Use a patrticle size analyzer (e.g., laser diffraction or dynamic light
scattering) to determine the mean droplet size and the polydispersity index (PDI).[8][9] This
is a key predictor of long-term stability.[8]

3.3 Stability Testing:

o Centrifugation Test: Place 10-15 mL of the emulsion in a centrifuge tube and spin at 3000-
5000 rpm for 30 minutes.[11] Check for any phase separation, creaming, or sedimentation.

[6]

o Accelerated Aging: Store samples at elevated temperatures (e.g., 40°C and 50°C) for a
period of 1 to 3 months. Periodically check for changes in appearance, pH, and viscosity.

o Freeze-Thaw Cycling: Subject the emulsion to at least three cycles of freezing (e.g., -10°C
for 24 hours) followed by thawing at room temperature (24 hours).[7] Inspect for phase
separation or changes in texture after each cycle.

3.4 Sensory Panel Evaluation:

e Recruit a panel of trained evaluators or use internal resources.
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¢ Provide the test sample alongside a benchmark (e.g., a silicone-based emulsion).

+ Ask panelists to score key sensory attributes such as initial feel, spreadability, absorption
speed, tackiness, and after-feel on a defined scale (e.g., 1 to 10).[12]

Sample Input

Characterization| Suite

Stability Testing Sensory Evaluation

(Centrifuge, Freeze-Thaw)

Microscopic & Size
(Microscopy, DLS)

Physicochemical

(pH, Viscosity) (Panel Testing)

Data Output

\/
A

Performance & Stability Data

Click to download full resolution via product page
Figure 2: Workflow for the comprehensive characterization of an emulsion.

Data Presentation and Analysis

The following tables present illustrative data for a well-formulated silicone-free emulsion based

on the protocols above.

Table 2: Physicochemical Properties
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Parameter Specification Result Method
White, glossy, ]
Appearance ] Conforms Visual
homogeneous lotion
pH @ 25°C 5.0-6.0 55 pH Meter
] ) Brookfield RVT,
Viscosity @ 25°C 8,000 - 15,000 cP 12,500 cP

Spindle 5, 20 rpm

Table 3: Droplet Size Distribution Analysis

Parameter Result Method

Mean Droplet Size (d50) 2.5 um Laser Diffraction
Polydispersity Index (PDI) <0.3 Dynamic Light Scattering
Distribution Monomodal Laser Diffraction

Table 4: Stability Assessment Results

Test Duration Observation Result
) ) ) No phase separation
Centrifugation 30 min @ 4000 rpm ) Pass
or creaming
No phase separation
Freeze-Thaw 3 Cycles Pass
or textural change
Accelerated Aging No significant change
3 Months Pass

(40°C)

in pH or viscosity

Table 5: Sensory Panel Evaluation (Scale 1-10)
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. Silicone-Free (Diheptyl Silicone Benchmark
Attribute ] ] ]
Succinate) (Dimethicone)
Spreadability 8.5 9.0
Absorption 8.0 7.5
Tackiness (1=Very Tacky) 9.0 8.5
After-Feel (Velvety) 8.0 9.0

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Formulation and Characterization of
Silicone-Free Emulsions with Diheptyl Succinate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b101398#formulation-protocols-for-
creating-silicone-free-emulsions-with-diheptyl-succinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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